Cas no 518982-26-8 (2-nitro-4-[2-(trimethylsilyl)ethynyl]Benzenamine)

2-nitro-4-[2-(trimethylsilyl)ethynyl]Benzenamine structure
518982-26-8 structure
Product Name:2-nitro-4-[2-(trimethylsilyl)ethynyl]Benzenamine
CAS No:518982-26-8
MF:C11H14N2O2Si
MW:234.326563358307
CID:2105422
PubChem ID:58433277
Update Time:2025-04-21

2-nitro-4-[2-(trimethylsilyl)ethynyl]Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 2-nitro-4-[2-(trimethylsilyl)ethynyl]Benzenamine
    • 2-nitro-4-(2-trimethylsilylethynyl)aniline
    • 518982-26-8
    • 4-(2-(Trimethylsilyl)ethynyl)-2-nitrobenzenamine
    • 2-Nitro-4-(trimethylsilylethinyl)aniline
    • SCHEMBL2398877
    • 2-Nitro-4-[(trimethylsilyl)ethynyl]aniline
    • 2-Nitro-4-((trimethylsilyl)ethynyl)aniline
    • HQMMOSQFCNKPFQ-UHFFFAOYSA-N
    • DTXSID90729253
    • DA-25769
    • Inchi: 1S/C11H14N2O2Si/c1-16(2,3)7-6-9-4-5-10(12)11(8-9)13(14)15/h4-5,8H,12H2,1-3H3
    • InChI Key: HQMMOSQFCNKPFQ-UHFFFAOYSA-N
    • SMILES: [Si](C#CC1C=CC(=C(C=1)[N+](=O)[O-])N)(C)(C)C

Computed Properties

  • Exact Mass: 234.082454228Da
  • Monoisotopic Mass: 234.082454228Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8Ų
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